11-methyl-12-[(4-methylphenyl)methyl]-13-{[2-(morpholin-4-yl)ethyl]amino}-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile

Specification

• CAS No.: 861123-09-3
• Molecular Formula: C27H29N5O
• Molecular Weight: 439.563
• IUPAC Name: 3-methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
• Standard InChI: InChI=1S/C27H29N5O/c1-19-7-9-21(10-8-19)17-22-20(2)23(18-28)27-30-24-5-3-4-6-25(24)32(27)26(22)29-11-12-31-13-15-33-16-14-31/h3-10,29H,11-17H2,1-2H3
• Standard InChI Key: MDFAKMKYFNNXNO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CC2=C(N3C4=CC=CC=C4N=C3C(=C2C)C#N)NCCN5CCOCC5

Introduction

11-Methyl-12-[(4-methylphenyl)methyl]-13-{[2-(morpholin-4-yl)ethyl]amino}-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile is a complex organic compound characterized by its intricate molecular structure and diverse functional groups. It belongs to the class of diazatricyclic compounds, which are known for their unique chemical properties and reactivity due to the presence of a diazatricyclic core.

Molecular Formula and Weight

• Molecular Formula: Not explicitly provided in the available sources.

• Molecular Weight: Not explicitly provided in the available sources.

Synthesis

The synthesis of this compound involves several key steps, although detailed procedures are not widely documented in the available literature. Generally, the synthesis of complex organic compounds like this one requires careful planning and execution, often involving multiple stages of reaction and purification.

Mechanism of Action and Applications

The mechanism of action for this compound involves interaction with specific molecular targets such as enzymes or receptors within biological systems. Understanding these mechanisms is crucial for developing therapeutic applications based on this compound.

Potential Applications

• Medicinal Chemistry: Its complex structure and potential for interaction with biological targets make it a candidate for research in medicinal chemistry.

• Pharmaceutical Development: The compound's versatility could lead to applications in drug development, particularly in areas where specific molecular interactions are required.

Data Table: General Information on Related Compounds

Compound	Molecular Formula	Molecular Weight	Key Features
(4-Methylphenyl)morpholin-4-ylmethanone	C12H15NO2	205.25 g/mol	Morpholine and methylphenyl groups
Isopropyl (3-methyl-1-{[1-(4-methylphenyl)ethyl]amino}-1-oxobutan-2-yl)carbamate	Not specified	320.4 g/mol	Carbamate ester, valine derivative